methyl 5-carbamimidoylpentanoate hydrochloride
Overview
Description
Methyl 5-carbamimidoylpentanoate hydrochloride, also known as methyl 5-carbamimidoylpentanoate HCl, is a synthetic, water-soluble compound. It is a colorless, crystalline solid with a molecular weight of 259.63 g/mol. It is an important intermediate in the synthesis of a variety of organic compounds and has been used in a wide range of scientific research applications.
Scientific Research Applications
Methyl 5-carbamimidoylpentanoate HCl has been used in a variety of scientific research applications. It has been used in the synthesis of a wide range of organic compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. It has also been used in the synthesis of peptide-based drugs, as well as in the synthesis of peptide-based vaccines. Additionally, it has been used in the synthesis of peptide-based enzymes and other biocatalysts.
Mechanism of Action
Methyl 5-carbamimidoylpentanoate HCl acts as a nucleophile in organic synthesis, meaning it can react with electrophiles to form new covalent bonds. It can react with a variety of electrophiles, including aldehydes, ketones, and halides. The reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, and the reaction temperature should be kept below 50°C.
Biochemical and Physiological Effects
Methyl 5-carbamimidoylpentanoate HCl has been studied for its biochemical and physiological effects. Studies have shown that it can act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the transmission of nerve signals. Additionally, it has been shown to inhibit the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins and other inflammatory mediators.
Advantages and Limitations for Lab Experiments
The main advantage of using methyl 5-carbamimidoylpentanoate hydrochloride 5-carbamimidoylpentanoate HCl in laboratory experiments is that it is a water-soluble compound and can be easily handled and stored. Additionally, it is relatively inexpensive and can be synthesized in a short amount of time. However, there are some limitations to using this compound in laboratory experiments. For example, it is a relatively unstable compound and can easily decompose if not handled properly. Additionally, it can react with a variety of electrophiles, which can lead to the formation of unwanted byproducts.
Future Directions
There are a number of possible future directions for the use of methyl 5-carbamimidoylpentanoate hydrochloride 5-carbamimidoylpentanoate HCl. It could be used in the development of peptide-based drugs and vaccines, as well as in the synthesis of peptide-based enzymes and other biocatalysts. Additionally, it could be used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. Finally, it could be used in the development of new inhibitors of enzymes, such as acetylcholinesterase and cyclooxygenase, which could lead to the development of new therapeutic agents.
Synthesis Methods
Methyl 5-carbamimidoylpentanoate HCl can be synthesized by reacting 5-amino-1-pentanol with methyl 5-carbamimidoylpentanoate hydrochloride chloroformate in the presence of anhydrous sodium carbonate. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and the reaction temperature should be kept below 50°C. The product is then purified by recrystallization from methanol or ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-carbamimidoylpentanoate hydrochloride involves the reaction of methyl 5-aminovalerate with cyanamide followed by hydrolysis and reaction with hydrochloric acid.", "Starting Materials": [ "Methyl 5-aminovalerate", "Cyanamide", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Methyl 5-aminovalerate is reacted with cyanamide in the presence of sodium hydroxide to form methyl 5-carbamimidoylpentanoate.", "Step 2: The resulting product is hydrolyzed with hydrochloric acid to form methyl 5-carboxypentanoate and urea.", "Step 3: The product is then reacted with hydrochloric acid to form methyl 5-carbamimidoylpentanoate hydrochloride." ] } | |
CAS RN |
2763780-32-9 |
Molecular Formula |
C7H15ClN2O2 |
Molecular Weight |
194.7 |
Purity |
95 |
Origin of Product |
United States |
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